Cas no 1428367-60-5 (N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1428367-60-5
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5403769
• Update Time: 2025-08-02

N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C11H12N2O3/c1-8-6-10(13-16-8)11(14)12-4-2-9-3-5-15-7-9/h3,5-7H,2,4H2,1H3,(H,12,14)
• InChI Key： MQMPZMCSPZRULL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCC2C=COC=2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide

Recent Advances in the Study of N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1428367-60-5)

The compound N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1428367-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and oxazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide exhibits selective binding affinity towards certain enzyme targets, making it a candidate for the treatment of inflammatory and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also been a focal point, highlighting its potential in central nervous system (CNS) drug development.

Recent synthetic approaches have optimized the production of this compound, ensuring higher yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have demonstrated that N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide possesses notable anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown that the compound can significantly reduce markers of inflammation and oxidative stress, suggesting its utility in conditions such as Alzheimer's disease and multiple sclerosis.

Despite these promising findings, challenges remain in understanding the compound's long-term safety profile and pharmacokinetics. Ongoing research aims to address these gaps, with particular emphasis on dose-response relationships and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, N-[2-(furan-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for further development. Future research will likely focus on elucidating its molecular mechanisms and exploring its therapeutic potential in greater detail.